Cas no 2089650-58-6 (4-Chloro-3-methyl-8-(trifluoromethyl)quinoline)
4-Chloro-3-methyl-8-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-3-METHYL-8-(TRIFLUOROMETHYL)QUINOLINE
- 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline
-
- Inchi: 1S/C11H7ClF3N/c1-6-5-16-10-7(9(6)12)3-2-4-8(10)11(13,14)15/h2-5H,1H3
- InChI Key: QTOGSADJDUMJEI-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CN=C2C(C(F)(F)F)=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 256
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9
4-Chloro-3-methyl-8-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0176-10g |
4-chloro-3-methyl-8-(trifluoromethyl)quinoline |
2089650-58-6 | 95% | 10g |
$1750 | 2023-09-07 |
4-Chloro-3-methyl-8-(trifluoromethyl)quinoline Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline
Introduction to 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline (CAS No. 2089650-58-6)
4-Chloro-3-methyl-8-(trifluoromethyl)quinoline, identified by its Chemical Abstracts Service (CAS) number 2089650-58-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline, particularly the presence of a chloro substituent at the 4-position, a methyl group at the 3-position, and a trifluoromethyl group at the 8-position, contribute to its unique chemical properties and potential biological functions.
The quinoline scaffold has a rich history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with halogenated substituents, such as chloro and trifluoromethyl groups, often exhibit enhanced bioavailability and metabolic stability. The specific arrangement of these substituents in 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline suggests that it may interact with biological targets in ways that could be beneficial for therapeutic applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of quinoline derivatives with high precision. Studies have indicated that the trifluoromethyl group, a well-known pharmacophore, can modulate the electronic properties of adjacent aromatic rings, thereby influencing receptor binding. In 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline, the trifluoromethyl group is positioned to interact with key amino acid residues in protein targets, potentially leading to strong and selective binding.
The chloro substituent at the 4-position of the quinoline ring can also play a critical role in determining the compound's biological activity. Chloro groups are frequently found in bioactive molecules due to their ability to participate in hydrogen bonding interactions and to influence electronic distributions. In 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline, the chloro group may enhance interactions with nucleophilic sites on biological targets, further contributing to its potential therapeutic efficacy.
One of the most compelling aspects of 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline is its structural similarity to known pharmacologically active quinolines. For instance, compounds like chloroquine and mefloquine have been widely used for their antimalarial properties. By modifying the substitution pattern on the quinoline ring, researchers aim to develop derivatives with improved efficacy and reduced side effects. The presence of both methyl and trifluoromethyl groups in 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline suggests that it may exhibit properties that combine those of its structural analogs while introducing new mechanisms of action.
Current research in quinoline derivatives is focused on identifying new therapeutic applications and understanding their mechanisms of action at a molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being employed to elucidate the structures of complexes formed between 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline and biological targets. These studies aim to provide insights into how the compound interacts with proteins and nucleic acids, which could guide further optimization efforts.
The synthesis of 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline represents another area of active investigation. Given its promising structure-activity relationships (SAR), researchers are exploring efficient synthetic routes that allow for scalable production while maintaining high purity standards. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to constructing complex heterocyclic compounds like this one. The development of novel synthetic strategies not only facilitates research but also contributes to the broader goal of making pharmaceuticals more accessible.
The potential applications of 4-Chloro-3-methyl-8-(trifluoromethyl)quinoline extend beyond traditional pharmaceutical uses. For example, its structural motifs may be relevant in agrochemical research, where quinolines are known for their pesticidal properties. Additionally, derivatives like this one could serve as intermediates in the synthesis of more complex molecules with tailored biological activities. The versatility of quinoline chemistry makes it an attractive platform for innovation across multiple scientific disciplines.
In conclusion,4-Chloro-3-methyl-8-(trifluoromethyl)quinoline (CAS No. 2089650-58-6) is a structurally intriguing compound with significant potential for therapeutic development. Its unique substitution pattern suggests interactions with biological targets that could lead to novel pharmacological effects. Ongoing research into its synthesis, mechanism of action, and applications underscores its importance as a subject of study in modern medicinal chemistry.
2089650-58-6 (4-Chloro-3-methyl-8-(trifluoromethyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)